Cas no 1245628-48-1 (B-(6-fluoro-3-pyridazinyl)-Boronic acid)

• Product Name: B-(6-fluoro-3-pyridazinyl)-Boronic acid
• CAS No: 1245628-48-1
• MF: C₄H₄BFN₂O₂
• MW: 141.89616394043
• CID: 1102974
• PubChem ID: 119084042
• Update Time: 2025-05-20

B-(6-fluoro-3-pyridazinyl)-Boronic acid Chemical and Physical Properties

Names and Identifiers

• B-(6-fluoro-3-pyridazinyl)-Boronic acid
• 6-Fluoro-pyridazine-3-boronic acid
• 1245628-48-1
• (6-Fluoropyridazin-3-yl)boronic acid

• Inchi： 1S/C4H4BFN2O2/c6-4-2-1-3(5(9)10)7-8-4/h1-2,9-10H
• InChI Key： APMNHUFDCQCKDW-UHFFFAOYSA-N
• SMILES： FC1=CC=C(B(O)O)N=N1

Computed Properties

• Exact Mass: 142.0349857g/mol
• Monoisotopic Mass: 142.0349857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų

Additional information on B-(6-fluoro-3-pyridazinyl)-Boronic acid

B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid: A Comprehensive Overview

B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid, also known by its CAS number 1245628-48-1, is a highly specialized chemical compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound is a derivative of pyridazine, a heterocyclic aromatic compound, with a boronic acid group attached to the 3-position of the pyridazine ring. The presence of a fluorine atom at the 6-position further enhances its unique chemical properties and reactivity.

The synthesis of B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. The starting material is often pyridazine, which undergoes fluorination at the 6-position to introduce the fluorine atom. Subsequent functionalization at the 3-position with a boronic acid group is achieved through nucleophilic substitution or coupling reactions. The use of transition metal catalysts, such as palladium complexes, has been pivotal in optimizing these reactions for higher yields and selectivity.

One of the most notable applications of B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid lies in its role as a building block in cross-coupling reactions. The boronic acid group is highly reactive and can undergo Suzuki-Miyaura coupling with aryl halides or other boronic esters, enabling the construction of complex aromatic systems. This property makes it invaluable in the synthesis of advanced materials, such as organic light-emitting diodes (OLEDs) and coordination polymers. Recent studies have demonstrated its potential in creating novel π-conjugated systems with enhanced electronic properties.

In the realm of drug discovery, B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid has shown promise as a lead compound for developing bioactive molecules. Its pyridazine core is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). The fluorine atom at the 6-position not only increases the compound's lipophilicity but also enhances its metabolic stability, making it an attractive candidate for further pharmacological studies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid. Density functional theory (DFT) calculations have revealed that the boronic acid group significantly alters the electron distribution across the molecule, facilitating its participation in various chemical transformations. Additionally, molecular dynamics simulations have highlighted its potential as a stabilizing agent in supramolecular assemblies, opening new avenues for its application in nanotechnology.

The integration of B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid into advanced materials has been a focal point of recent research. For instance, its incorporation into metal-organic frameworks (MOFs) has led to materials with improved porosity and stability. These MOFs have shown potential in gas storage applications, particularly for hydrogen and methane, due to their high surface area and tunable pore structures.

In conclusion, B-(6-Fluoro-3-Pyridazinyl)-Boronic Acid (CAS No: 1245628-48-1) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in future innovations in organic synthesis, materials science, and pharmacology.